5-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide

• Molecular Formula: C11H12ClN5OS2
• Molecular Weight: 329.8 g/mol
• IUPAC Name: 5-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-propan-2-ylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C11H12ClN5OS2/c1-5(2)19-10-13-4-7(12)8(14-10)9(18)15-11-17-16-6(3)20-11/h4-5H,1-3H3,(H,15,17,18)
• InChI Key: BBSZUJDKDJQJKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=NC(=NC=C2Cl)SC(C)C

Description

The compound 5-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide features a pyrimidine core substituted at position 5 with chlorine, a carboxamide group linked to a 5-methyl-1,3,4-thiadiazole moiety, and an isopropylthio (propan-2-ylsulfanyl) group at position 2.

Biological Activity

The compound 5-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide is a member of the thiadiazole and pyrimidine family, which has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular formula of the compound is $C_{11}H_{14}ClN_5OS$ with a molecular weight of 305.77 g/mol. The structure features a chloro-substituted thiadiazole moiety linked to a pyrimidine carboxamide.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within cells, potentially inhibiting key enzymes involved in cellular processes. The presence of the thiadiazole and pyrimidine rings may enhance its ability to bind to target proteins, influencing pathways related to cell proliferation and apoptosis.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiadiazole derivatives. For instance, compounds with similar structures have demonstrated significant cytotoxicity against various cancer cell lines:

Compound	Cell Line	IC50 (µg/mL)	Reference
5-chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide	MCF-7 (Breast Cancer)	TBD
5-(4-chlorophenyl)-1,3,4-thiadiazole derivatives	HepG2 (Liver Cancer)	2.32 (most potent)

The in vitro cytotoxicity assays indicate that derivatives bearing the arylamino thiadiazole scaffold possess enhanced antitumor activity compared to standard chemotherapeutics like 5-Fluorouracil (5-FU).

Antimicrobial Activity

Thiadiazole derivatives have also been investigated for their antimicrobial properties. The mechanism often involves inhibition of bacterial growth by targeting specific enzymes or disrupting cell wall synthesis.

Study 1: Structure-Activity Relationship (SAR)

A comprehensive SAR analysis was conducted on a series of thiadiazole-based compounds. The study revealed that modifications on the thiadiazole ring significantly influenced their anticancer activity. For example, substituting different aryl groups led to variations in IC50 values across various cancer cell lines, indicating that structural modifications can optimize therapeutic efficacy .

Study 2: Pharmacokinetics and In Vivo Efficacy

In vivo studies demonstrated that certain thiadiazole derivatives exhibited favorable pharmacokinetic profiles, including good absorption and distribution characteristics. For instance, a related compound was shown to effectively target sarcoma cells in tumor-bearing mice models, suggesting potential for clinical application .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substituent Effects

The compound’s structural analogs differ primarily in:

• Thiadiazole substituents : Methyl, ethyl, or propyl groups at position 3.
• Position 2 substituents : Sulfonyl (SO₂) or sulfanyl (S) groups with varying aromatic or aliphatic chains.

Key comparisons are summarized below:

Table 1: Structural and Physicochemical Comparison

Compound Name	Thiadiazole Substituent	Position 2 Substituent	Molecular Formula	Molecular Weight	Key Data/Notes
Target Compound: 5-Chloro-N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide	5-Methyl	Propan-2-ylsulfanyl (S-iPr)	C₁₃H₁₄ClN₅OS₂	375.87 (calc.)	Sulfanyl group enhances lipophilicity.
5-Chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(4-methylbenzyl)sulfonyl]pyrimidine-4-carboxamide	5-Ethyl	4-Methylbenzylsulfonyl (SO₂)	C₁₇H₁₆ClN₅O₃S₂	437.92	Sulfonyl group increases polarity.
5-Chloro-2-((4-fluorobenzyl)sulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide	5-Methyl	4-Fluorobenzylsulfonyl (SO₂)	C₁₅H₁₁ClFN₅O₃S₂	427.86	Fluorine enhances metabolic stability.
2-(Benzylsulfonyl)-5-chloro-N-(5-propyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide	5-Propyl	Benzylsulfonyl (SO₂)	C₁₆H₁₅ClN₅O₃S₂	424.91	Bulkier substituents may hinder binding.

Electronic and Pharmacokinetic Implications

• Sulfonyl vs. Sulfanyl Groups: Sulfonyl (SO₂) groups are electron-withdrawing, reducing electron density on the pyrimidine ring, which may influence binding to biological targets.
• Thiadiazole Substituents : Methyl groups (target compound) confer steric compactness compared to ethyl or propyl derivatives, possibly optimizing interactions in enzyme active sites .